Cas no 130715-63-8 (6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile)

• Product Name: 6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile
• CAS No: 130715-63-8
• MF: C₁₅H₉NO₃S
• MW: 283.301862478256
• CID: 6792879
• PubChem ID: 360615
• Update Time: 2025-05-19

6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• MFCD26097620
• 6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile
• NSC622920
• 130715-63-8
• NCI60_006779
• AKOS024287874
• CHEMBL1986533
• NSC-622920

• Inchi： 1S/C15H9NO3S/c1-20-14-7-13(19-15(17)10(14)8-16)12-6-9-4-2-3-5-11(9)18-12/h2-7H,1H3
• InChI Key： DYBANZPZJWBXCI-UHFFFAOYSA-N
• SMILES： S(C)C1=C(C#N)C(=O)OC(=C1)C1=CC2C=CC=CC=2O1

Computed Properties

• Exact Mass: 283.03031432g/mol
• Monoisotopic Mass: 283.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 543
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 88.5Ų

Additional information on 6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile

6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile (CAS No. 130715-63-8): A Comprehensive Overview

The compound 6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile (CAS No. 130715-63-8) is a structurally unique heterocyclic molecule that has garnered significant interest in the fields of medicinal chemistry and material science. Its intricate architecture, featuring a benzofuran core fused with a pyran-2-one ring and a methylsulfanyl substituent, makes it a versatile scaffold for various applications. Researchers are increasingly exploring its potential in drug discovery, particularly as a building block for small-molecule inhibitors and fluorescence probes.

One of the most intriguing aspects of 6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile is its electronic properties, which are influenced by the conjugated system formed by the benzofuran and pyran-2-one moieties. This conjugation grants the molecule unique photophysical characteristics, making it a candidate for organic electronics and sensor development. Recent studies have highlighted its potential in OLEDs (Organic Light-Emitting Diodes), where its ability to emit light in specific wavelengths could be harnessed for next-generation displays.

In the realm of medicinal chemistry, 6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile has been investigated for its bioactivity. The presence of the nitrile group and methylsulfanyl substituent enhances its ability to interact with biological targets, such as enzymes and receptors. This has led to its exploration in the design of anticancer agents and anti-inflammatory compounds. Researchers are particularly interested in its potential to modulate kinase activity, a hot topic in precision medicine.

The synthesis of 6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile typically involves multi-step organic reactions, including cyclization and functional group interconversion. Advanced techniques such as microwave-assisted synthesis and catalysis have been employed to improve yield and efficiency. These methods align with the growing demand for green chemistry practices, a trend driven by environmental concerns and regulatory pressures.

From an industrial perspective, 6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile is valued for its scalability and stability. Its robust structure makes it suitable for large-scale production, catering to the pharmaceutical and materials sectors. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, emphasizing its role in high-value intermediates.

As the scientific community continues to explore the applications of 6-BenZofuran-2-yl-4-methylsulfanyl-2-oxo-2H-pyran-3-carbonitrile, its relevance in drug discovery and material science is expected to grow. With advancements in computational chemistry and high-throughput screening, researchers can now predict and optimize its properties more efficiently, accelerating its adoption in cutting-edge technologies.